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Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

Executive Summary & Molecular Architecture
5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde is a functionalized furan derivative

serving as a critical intermediate in medicinal chemistry and a pharmacophore in the

development of hemoglobin modulators and antimicrobial agents. Structurally, it bridges the

bio-renewable furan platform with lipophilic aromatic moieties via an ether linkage, creating a

scaffold that balances water solubility with membrane permeability.

Structural Analysis
The molecule consists of three distinct domains, each imparting specific chemical and

biological properties:

The Furan Core: A heteroaromatic ring that acts as a spacer. It is electron-rich (π-excessive),

making it susceptible to electrophilic aromatic substitution, though the electron-withdrawing

aldehyde group at position 2 stabilizes it against oxidative degradation.
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The Aldehyde "Warhead" (C-2): A reactive electrophile capable of forming reversible Schiff

bases (imines) with primary amines. This is the primary mechanism of action for its

hemoglobin modulation activity (binding to N-terminal valine).

The (4-Chlorophenoxy)methyl Tail (C-5): A lipophilic domain attached via a flexible methylene

ether linker. The 4-chlorophenyl group enhances hydrophobic interactions within protein

binding pockets (e.g., the central water cavity of hemoglobin), while the ether oxygen acts as

a weak hydrogen bond acceptor.

Feature Specification

IUPAC Name
5-[(4-chlorophenoxy)methyl]furan-2-

carbaldehyde

Molecular Formula C₁₂H₉ClO₃

Molecular Weight 236.65 g/mol

CAS Number
329827-00-9 (Generic/Related: 34035-03-5

often cited for analogs)

SMILES O=Cc1ccc(COc2ccc(Cl)cc2)o1

Key Precursor 5-(Chloromethyl)furfural (CMF)

Synthetic Pathways & Protocol
The most robust and atom-economical synthesis utilizes 5-(chloromethyl)furfural (CMF), a

platform chemical derived from cellulosic biomass. The reaction is a classic Williamson ether

synthesis involving the nucleophilic displacement of the alkyl chloride on the furan ring by a

phenoxide ion.

Reaction Scheme
Reagents: 5-(Chloromethyl)furfural (CMF), 4-Chlorophenol, Potassium Carbonate (

), Potassium Iodide (KI - catalytic). Solvent: N,N-Dimethylformamide (DMF) or Acetone (reflux).
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Figure 1: Synthetic pathway via nucleophilic substitution. The phenoxide ion attacks the

methylene carbon of CMF, displacing the chloride.

Detailed Experimental Protocol
Objective: Synthesis of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde on a 10 mmol

scale.

Activation: In a 50 mL round-bottom flask, dissolve 4-chlorophenol (1.28 g, 10 mmol) in

anhydrous DMF (15 mL).

Deprotonation: Add anhydrous Potassium Carbonate (

, 2.07 g, 15 mmol). Stir at room temperature for 30 minutes to generate the phenoxide anion.
Note: The mixture will become heterogeneous.

Addition: Add 5-(Chloromethyl)furfural (1.44 g, 10 mmol) dropwise. Optionally, add a catalytic

amount of Potassium Iodide (KI, 0.1 g) to accelerate the reaction via the Finkelstein

mechanism (in situ formation of the more reactive iodide).

Reaction: Heat the mixture to 80°C and stir for 4–6 hours. Monitor progress via TLC

(Hexane:Ethyl Acetate 3:1). The aldehyde spot will be UV active and stain with DNP (2,4-

dinitrophenylhydrazine).

Workup:

Cool to room temperature.
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Pour the reaction mixture into ice-cold water (100 mL) to precipitate the product or extract

with Ethyl Acetate (3 x 30 mL).

Wash the organic layer with 1M NaOH (to remove unreacted phenol), water, and brine.

Dry over anhydrous

and concentrate under reduced pressure.

Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica

gel, Hexane/EtOAc gradient).

Physicochemical & Spectroscopic Characterization
Validation of the structure relies on the distinct signals of the furan ring and the ether linkage.

Predicted NMR Data ( )
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Nucleus Shift (δ ppm) Multiplicity Assignment
Structural
Insight

¹H 9.65 Singlet (1H) -CHO

Characteristic

aldehyde proton;

highly

deshielded.

¹H 7.20 – 7.30 Doublet (1H) Furan C-3

Beta-proton to

the aldehyde

(electron-

deficient).

¹H 6.60 – 6.70 Doublet (1H) Furan C-4

Beta-proton to

the ether

(electron-rich).

¹H 5.10 Singlet (2H) -CH₂-O-

Methylene

bridge; shift

confirms O-

alkylation.

¹H 6.90 – 7.30 Multiplet (4H) Phenyl Ar-H

Aromatic protons

of the

chlorophenyl

ring.

¹³C 177.5 - C=O
Carbonyl carbon.

[1]

¹³C 158.0 - Furan C-5

Ipso carbon

attached to the

ether.

¹³C 63.5 - -CH₂-
Ether methylene

carbon.

Physicochemical Properties[3][4][5][6][7][8]
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LogP (Predicted): ~3.2 (Lipophilic). This value suggests good membrane permeability, a

requirement for intracellular targets like hemoglobin.

H-Bond Acceptors: 3 (Aldehyde O, Furan O, Ether O).

H-Bond Donors: 0.

Mechanism of Action: Hemoglobin Modulation
The primary therapeutic interest in this molecule lies in its potential to treat Sickle Cell Disease

(SCD). Like its analog Voxelotor (and the precursor 5-HMF), this molecule functions as an

allosteric effector of Hemoglobin S (HbS).

The Schiff Base Mechanism
The aldehyde group forms a reversible covalent bond (Schiff base) with the N-terminal valine of

the hemoglobin

-chain. This modification stabilizes the R-state (oxygenated) conformation of hemoglobin,
increasing its affinity for oxygen and preventing the polymerization of HbS that causes red
blood cell sickling.
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Figure 2: Mechanism of Schiff base formation with Hemoglobin. The reaction is reversible,

allowing the drug to modify oxygen affinity without permanently derivatizing the protein.

The (4-chlorophenoxy)methyl tail provides a hydrophobic anchor that may interact with the

central water cavity of hemoglobin, potentially altering the binding kinetics or potency

compared to the smaller 5-HMF.

Applications in Drug Discovery
Beyond SCD, this scaffold is a versatile intermediate:

Antimicrobial Agents: 5-substituted furan-2-carbaldehydes are precursors for hydrazone and

thiosemicarbazone derivatives, which exhibit potent activity against Mycobacterium

tuberculosis and Staphylococcus aureus.

Linker Chemistry: The aldehyde can be reduced to an alcohol (reductive amination) or

oxidized to a carboxylic acid, serving as a linker to attach the chlorophenoxy-furan motif to

other pharmacophores.

Safety & Handling
Hazards: The compound is likely a skin and eye irritant (H315, H319) and may cause

respiratory irritation (H335).

Stability: Aldehydes are prone to oxidation to carboxylic acids upon prolonged exposure to

air. Store under an inert atmosphere (Nitrogen/Argon) at 4°C.

Reactivity: Avoid contact with strong oxidizers and strong bases (which may induce

Cannizzaro reactions or furan ring opening).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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